Cas no 352438-73-4 (5-(Hydroxymethyl-d2)uracil-6-d1)

5-(Hydroxymethyl-d2)uracil-6-d1 is a deuterated derivative of hydroxymethyluracil, featuring selective deuterium substitution at the hydroxymethyl group (CD2OH) and the 6-position (C6-D). This isotopically labeled compound is particularly valuable in mechanistic studies, metabolic tracing, and NMR spectroscopy due to its enhanced stability and reduced metabolic scrambling compared to non-deuterated analogs. The incorporation of deuterium minimizes hydrogen exchange effects, improving signal resolution in spectroscopic analyses. It serves as a critical tool in pharmaceutical research, enabling precise investigation of uracil-related biochemical pathways, DNA modification studies, and isotope dilution mass spectrometry applications. Its high isotopic purity ensures reliable data in quantitative and kinetic experiments.
5-(Hydroxymethyl-d2)uracil-6-d1 structure
352438-73-4 structure
Product Name:5-(Hydroxymethyl-d2)uracil-6-d1
CAS No:352438-73-4
MF:C5H6N2O3
MW:145.131226062775
CID:302987
PubChem ID:92043416
Update Time:2025-05-24

5-(Hydroxymethyl-d2)uracil-6-d1 Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione-6-d,5-(hydroxymethyl-d2)- (9CI)
    • 5-(HYDROXYMETHYL-D2)URACIL-6-D1
    • 5-uracil-6-d1
    • F91018
    • 5-Hydroxymethyluracil-d3
    • 6-deuterio-5-[dideuterio(hydroxy)methyl]-1H-pyrimidine-2,4-dione
    • CS-0564504
    • HY-W004924S
    • 352438-73-4
    • 5-(Hydroxymethyl-d2)uracil-6-d1
    • Inchi: 1S/C5H6N2O3/c8-2-3-1-6-5(10)7-4(3)9/h1,8H,2H2,(H2,6,7,9,10)/i1D,2D2
    • InChI Key: JDBGXEHEIRGOBU-APAIHEESSA-N
    • SMILES: OC([2H])([2H])C1=C([2H])NC(NC1=O)=O

Computed Properties

  • Exact Mass: 145.05700
  • Monoisotopic Mass: 145.057
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.9
  • Topological Polar Surface Area: 78.4A^2

Experimental Properties

  • PSA: 85.95000
  • LogP: -1.44450

5-(Hydroxymethyl-d2)uracil-6-d1 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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